Cas no 7240-90-6 (X-GAL)

• Product Name: X-GAL
• CAS No: 7240-90-6
• MF: C₁₄H₁₅BrClNO₆
• MW: 408.629002809525
• MDL: MFCD00005666
• CID: 47300
• PubChem ID: 24891761
• Update Time: 2025-04-18

X-GAL Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-3-(beta-D-galactopyranosyloxy)indole
• X-gal
• 5-Bromo-4-chloro-3-indolyl β-D-galactopyranoside (X-gal)
• 5-Bromo-4-chloro-3-indolyl-beta-D-galactopyranoside
• 5-Bromo-4-chloro-3-indolyl beta-D-Galactopyranoside [for Biochemical Research]
• 5-Bromo-4-chloro-1H-indol-3-yl β-D-galactopyranoside
• 5-Bromo-4-chloro-3-indolyl β-D-galactopyranoside
• 5-Bromo-4-chloro-3-indolyl-beta-D-galactoside
• 5-Bromo-4-chloro-3-indolyl-β-D-galactoside
• BCIG
• X-Gal​
• 5-bromo-4-chloro-3-indolyl beta-D-galactoside
• 5-Bromo-4-chloro-3-indolyl β-D-galactoside
• 5-Bromo-4-chloro-3-(β-D-galactopyranosyloxy)indole
• 5-Bromo-4-chloro-3-indolyl beta-galactoside
• OPIFSICVWOWJMJ-AEOCFKNESA-N
• V595OG374W
• 5-Bromo-4-chloroindol-3-yl-beta-D-galactopyranoside
• 5-Bromo-4-chloro-1H-indol-3-yl -D-galactopyranoside
• X-Gal;5-Bromo-4-chloro-1H-indol-3-yl -D-galactoside-(1,5)
• 5-Bromo-4-chloro-3-indolyl-beta-D-g
• 5-BROMO-4-CHLORO-3-C-INDOLYL-.BETA.-D-GALACTOPYRANOSE
• s6820
• AKOS015919187
• 5-bromo-4-chloro-3-indolyl b-d-galactopyranoside
• MFCD00005666
• A837518
• BRD-K37294861-001-01-7
• 5-Bromo-4-chloro-3-indolyl beta-D-galactopyranoside, >=98%
• HY-15934
• B-7150
• .beta.-D-Galactopyranoside, 5-bromo-4-chloro-1H-indol-3-yl
• 5-Bromo-4-chloro-3-indolyl beta-D-galactopyranoside, >=98%, powder
• 5-Bromo-4-chloro-3-indolyl beta -D-galactopyranoside
• XGal
• SR-01000631716-1
• 5-Bromo-4-chloro-3-indolyl beta-D-galactopyranoside, tablet
• 5-BROMO-4-CHLOROINDOL-3-YL, .BETA.-D-GALACTOPYRANOSIDE
• UNII-V595OG374W
• X-GAL [MI]
• AC-24654
• C14H15BrClNO6
• INDOLE, 5-BROMO-4-CHLORO-3-(.BETA.-D-GALACTOPYRANOSYLOXY)-
• 5-BROMO-4-CHLORO-3-INDOYL-.BETA.-GALACTOPYRANOSIDE
• 5-Bromo-4-chloro-3-indoxyl-beta-D-galactopyranoside
• 5-BROMO-4-CHLOROINDOL-3-YL .BETA.-D-GALACTOPYRANOSIDE
• IDI1_031132
• (2S,3R,4S,5R,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• HB4128
• 7240-90-6
• 5-bromo-4-chloroindol-3-yl beta-D-galactopyranoside
• A-D-galactopyranoside
• 5-Bromo-4-chloro-3-indolyl-beta-D-galactoside;X-GAL
• 5-Bromo-4-chloro-1H-indoll-3-yl-?-D-galactopyranoside
• (2S,3R,4S,5R,6R)-2-((5-Bromo-4-chloro-1H-indol-3-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• AMY41378
• M02699
• 5-Bromo-4-chloro-3-indolyl beta-D-galactopyranoside
• 5-Bromo-4-chloro-3-indolyl-ss-D-Galactopyranoside
• 5-Bromo-4-chloro-3-indolyl-.beta.-D-galactoside
• BCIGBCIG
• Q238475
• 5-Bromo-4-chloro-3-indolyl beta-D-galactopyranoside, 98%
• 5-Bromo-4-chloro-3-indolyl beta-D-galactopyranoside, Vetec(TM) reagent grade, >=98%
• CHEBI:75055
• beta-D-Galactopyranoside, 5-bromo-4-chloro-1H-indol-3-yl
• CHEMBL1242856
• AS-11176
• 5-Bromo-4-chloro-1H-indol-3-yl hexopyranoside #
• 5-bromo-4-chloroindol-3-yl-
• Maybridge4_000550
• SCHEMBL98837
• X-Gal, 5-Bromo-4-chloro-3-indolyl-beta-D-galactopyranoside
• 5-BROMO-4-CHLORO-1H-INDOL-3-YL .BETA.-D-GALACTOPYRANOSIDE
• CCG-41656
• GALACTOPYRANOSIDE, 5-BROMO-4-CHLOROINDOL-3-YL, .BETA.-D-
• EINECS 230-640-8
• (2S,3R,4S,5R,6R)-2-[(5-bromo-4-chloro-1H-indol-3-yl)oxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• HMS1522I22
• 5-Bromo-4-chloro-3-indolyl-β-D-Galactopyranoside
• DTXSID901349452
• 5-BROMO-4-CHLORO-3-INDOYL-BETA-GALACTOPYRANOSIDE
• 5-BROMO-4-CHLORO-3-C-INDOLYL-BETA-D-GALACTOPYRANOSE
• 5Bromo4chloro1Hindol3yl betaDgalactopyranoside
• 5Bromo4chloroindol3ylbetaDgalactopyranoside
• Indoxyl-Gal
• 5-bromo-4-chloro-3-indolyl-beta D-galactopyranoside
• GALACTOPYRANOSIDE, 5-BROMO-4-CHLOROINDOL-3-YL, BETA-D-
• 5-BROMO-4-CHLOROINDOL-3-YL, BETA-D-GALACTOPYRANOSIDE
• betaDGalactopyranoside, 5bromo4chloro1Hindol3yl
• INDOLE, 5-BROMO-4-CHLORO-3-(BETA-D-GALACTOPYRANOSYLOXY)-
• 5-bromo-4-chloro-1H-indol-3-yl beta-D-galactopyranoside
• X-GAL

• MDL： MFCD00005666
• Inchi： 1S/C14H15BrClNO6/c15-5-1-2-6-9(10(5)16)7(3-17-6)22-14-13(21)12(20)11(19)8(4-18)23-14/h1-3,8,11-14,17-21H,4H2/t8-,11+,12+,13-,14-/m1/s1
• InChI Key： OPIFSICVWOWJMJ-AEOCFKNESA-N
• SMILES： BrC1C=CC2=C(C=1Cl)C(=CN2)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O
• BRN： 1402009

Computed Properties

• Exact Mass: 406.97700
• Monoisotopic Mass: 406.97713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Crystallization.
• Density: 1.5563 (rough estimate)
• Melting Point: 230 ºC (lit.)
• Boiling Point: 673.9°C at 760 mmHg
• Flash Point: 375.9 °C
• Refractive Index: 1.6110 (estimate)
• Solubility: Soluble in 100 mM in DMSO.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 115.17000
• LogP: 0.76250
• Merck: 10074
• Sensitiveness: Moisture & Light Sensitive
• Specific Rotation: -64 º (c=1, H2O/DMF (1/1))
• Solubility: Soluble in methanol and dimethylformamide.

X-GAL Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38
• Safety Term：S24/25